Cas no 1705429-48-6 (4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1705429-48-6
• MF: C₂₁H₂₅NO₃S
• MW: 371.493104696274
• CID: 5366437
• Update Time: 2025-10-29

4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethoxyphenyl)-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]methanone
• 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C21H25NO3S/c1-15-7-4-5-8-16(15)19-11-12-22(13-14-26-19)21(23)17-9-6-10-18(24-2)20(17)25-3/h4-10,19H,11-14H2,1-3H3
• InChI Key： WFXFGRATYYSBLU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1OC)(N1CCC(C2=CC=CC=C2C)SCC1)=O

Additional information on 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane

Comprehensive Overview of 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1705429-48-6)

The compound 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1705429-48-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a thiazepane core substituted with dimethoxybenzoyl and methylphenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The presence of methoxy and methyl substituents enhances its lipophilicity, which is crucial for membrane permeability and bioavailability.

In recent years, the demand for novel heterocyclic compounds like 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane has surged, driven by advancements in drug discovery and material science. This compound's thiazepane ring, a seven-membered heterocycle containing sulfur and nitrogen, is a key structural motif in many bioactive molecules. Its derivatives are often explored for their neuroprotective, anti-inflammatory, and antioxidant properties, aligning with current trends in precision medicine and personalized therapeutics. The dimethoxybenzoyl moiety further contributes to its pharmacological profile, potentially enabling interactions with enzymes or receptors involved in disease pathways.

From a synthetic chemistry perspective, CAS No. 1705429-48-6 represents a challenging yet rewarding target for organic chemists. The incorporation of the 2-methylphenyl group introduces steric considerations that must be addressed during synthesis. Modern techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize its production. These methods not only improve yield but also reduce environmental impact, a growing concern in green chemistry. The compound's stability under various pH conditions and thermal resistance further enhances its applicability in industrial settings.

The pharmacological potential of 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane is a hot topic in academic and industrial circles. Preliminary studies suggest its relevance in addressing neurodegenerative disorders, a pressing global health issue. Its ability to cross the blood-brain barrier due to its lipophilic nature makes it a viable candidate for CNS-targeted therapies. Additionally, its anti-inflammatory properties are being investigated for conditions like rheumatoid arthritis and inflammatory bowel disease, which are among the most searched health concerns online.

Another area of interest is the compound's role in cancer research. The methylphenyl and dimethoxybenzoyl groups may interact with kinases or other signaling molecules involved in tumor growth. Researchers are exploring its potential as a small-molecule inhibitor, a strategy widely discussed in oncology forums. The compound's modular structure allows for derivatization, enabling the development of analogs with enhanced specificity and reduced off-target effects. This adaptability is crucial in the era of targeted therapy and precision oncology.

In material science, CAS No. 1705429-48-6 is being studied for its potential in organic electronics and photovoltaic applications. The thiazepane core, with its electron-rich sulfur atom, could facilitate charge transport in organic semiconductors. This aligns with the increasing demand for sustainable energy solutions and green technologies, topics frequently searched by environmentally conscious consumers. The compound's thermal stability and solubility in organic solvents further enhance its utility in coating formulations and electronic device fabrication.

Quality control and analytical characterization of 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane are critical for its commercialization. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are well-documented in scientific literature and are frequently searched by quality assurance professionals. The compound's chromatographic behavior and spectral properties are also valuable for method development in analytical laboratories.

In conclusion, 4-(2,3-dimethoxybenzoyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1705429-48-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structure, combined with its bioactive potential and material properties, positions it as a subject of ongoing research and development. As scientific inquiry continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in health and technology.